Cas no 61958-92-7 (1,2,4-Triazine-3,5(2H,4H)-dione, 2-[(3,4-dinitrophenyl)methyl]-)

1,2,4-Triazine-3,5(2H,4H)-dione, 2-[(3,4-dinitrophenyl)methyl]- structure
61958-92-7 structure
Product Name:1,2,4-Triazine-3,5(2H,4H)-dione, 2-[(3,4-dinitrophenyl)methyl]-
CAS No:61958-92-7
MF:C10H7N5O6
MW:293.192481279373
CID:462392
PubChem ID:71390999
Update Time:2025-04-19

1,2,4-Triazine-3,5(2H,4H)-dione, 2-[(3,4-dinitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazine-3,5(2H,4H)-dione, 2-[(3,4-dinitrophenyl)methyl]-
    • 2-[(3,4-dinitrophenyl)methyl]-1,2,4-triazine-3,5-dione
    • 61958-92-7
    • 2-[(3,4-Dinitrophenyl)methyl]-1,2,4-triazine-3,5(2H,4H)-dione
    • DTXSID30812890
    • Inchi: 1S/C10H7N5O6/c16-9-4-11-13(10(17)12-9)5-6-1-2-7(14(18)19)8(3-6)15(20)21/h1-4H,5H2,(H,12,16,17)
    • InChI Key: ZDXSXADAJOGHFP-UHFFFAOYSA-N
    • SMILES: O=C1NC(C=NN1CC1C=CC(=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 293.03971
  • Monoisotopic Mass: 293.03963296g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 509
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 153Ų

Experimental Properties

  • PSA: 148.05
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